Cas no 1415835-66-3 (2-benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluoro-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate)

• Product Name: 2-benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluoro-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate
• CAS No: 1415835-66-3
• MF: C₁₈H₂₁F₂NO₄
• MW: 353.360452413559
• CID: 5304416
• Update Time: 2025-07-23

2-benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluoro-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Cbz-3a-,6a-Dihydrogen-4,4-difluoro-hexahydro-cyclopenta[c]pyrrole-1-carboxylate
• 2-O-benzyl 3-O-ethyl (3S,3aS,6aR)-6,6-difluoro-1,3,3a,4,5,6a-hexahydrocyclopenta[c]pyrrole-2,3-dicarboxylate
• 2-Benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluoro-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate
• P13680
• 2-Benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluorohexahydrocyclopenta[c]pyrrole-1,2(1H)-dicarboxylate
• 2-Benzyl1-ethyl(1S,3aR,6aS)-4,4-difluorohexahyd
• 2-benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluoro-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate

• Inchi： 1S/C18H21F2NO4/c1-2-24-16(22)15-13-8-9-18(19,20)14(13)10-21(15)17(23)25-11-12-6-4-3-5-7-12/h3-7,13-15H,2,8-11H2,1H3/t13-,14-,15-/m0/s1
• InChI Key： YLOPDALMJMDJEG-KKUMJFAQSA-N
• SMILES： FC1(CC[C@@H]2[C@@H](C(=O)OCC)N(C(=O)OCC3C=CC=CC=3)C[C@@H]21)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 507
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8

Additional information on 2-benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluoro-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate

2-Benzyl 1-Ethyl (1S,3aR,6aS)-4,4-Difluoro-Octahydrocyclopenta[c]Pyrrole-1,2-Dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1415835-66-3, known as 2-benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluoro-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic compounds and exhibits a unique combination of structural features that make it a subject of interest for researchers and industry professionals alike.

Octahydrocyclopenta[c]pyrrole is a bicyclic structure that forms the core of this compound. The presence of difluoro groups at the 4-position introduces electronic and steric effects that can influence the compound's reactivity and stability. The benzyl and ethyl substituents attached to the pyrrole ring further enhance the molecule's versatility, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The dicarboxylate group at positions 1 and 2 allows for easy modification and functionalization, enabling the attachment of various payloads such as drugs or imaging agents. This property has led to its exploration in targeted drug delivery and nanotechnology applications.

The stereochemistry of the compound, denoted by (1S,3aR,6aS), plays a crucial role in its biological activity and interactions with other molecules. Stereoisomerism is a critical factor in pharmacology, as it can significantly affect the efficacy and safety profile of a drug candidate. Researchers have been actively investigating the stereochemical properties of this compound to optimize its performance in therapeutic settings.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as ring-closing metathesis and stereoselective fluorination. The use of benzyl and ethyl groups as protecting agents during synthesis ensures high yields and purity of the final product.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological systems. These studies are paving the way for its application in designing novel therapeutic agents with improved bioavailability and efficacy.

The compound's unique structure also makes it a valuable tool in materials science. Its ability to form self-assembled monolayers has been explored for applications in surface modification and nanotechnology. Researchers are investigating its potential as a building block for creating advanced materials with tailored properties.

In conclusion, 2-benzyl 1-ethyl (1S,3aR,6aS)-4,4-difluoro-octahydrocyclopenta[c]pyrrole-1,2-dicarboxylate is a versatile compound with promising applications across multiple disciplines. Its unique structural features, combined with recent research advancements, position it as a key player in future innovations in chemistry and pharmacology.